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Compound of Interest

Compound Name:
4-Methylsulfonyl-3-

nitrobenzotrifluoride

CAS No.: 364-48-7

Cat. No.: B1301134

Get Quote

As a Senior Application Scientist, a critical aspect of my role is to provide robust safety

guidance, even for novel or less-common compounds where direct, comprehensive safety data

may be sparse. 4-Methylsulfonyl-3-nitrobenzotrifluoride is a specialized research chemical,

and a dedicated, complete Safety Data Sheet (SDS) is not readily available in public

repositories.

Therefore, this guide employs a standard toxicological practice: data synthesis from structurally

similar compounds. The core hazards of this molecule are anticipated to derive from the

nitrobenzotrifluoride moiety. By analyzing the established safety profiles of close analogs—

such as 3-nitrobenzotrifluoride, 4-nitrobenzotrifluoride, and chloro/fluoro-substituted variants—

we can construct a reliable and precautionary safety profile. This approach ensures that

researchers handle the compound with an appropriate level of caution, grounded in the known

hazards of its constituent functional groups.

Section 1: Chemical Identity and Physicochemical
Properties
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4-Methylsulfonyl-3-nitrobenzotrifluoride belongs to a class of substituted aromatic

compounds characterized by the presence of three key functional groups on a benzene ring: a

trifluoromethyl group (-CF₃), a nitro group (-NO₂), and a methylsulfonyl group (-SO₂CH₃).

These groups dictate its reactivity, physical properties, and toxicological profile.

Property Value Source

IUPAC Name
1-methylsulfonyl-2-nitro-4-

(trifluoromethyl)benzene

Molecular Formula C₈H₆F₃NO₄S [1]

Molecular Weight 285.2 g/mol [1]

CAS Number 119950-81-3

Physical Form

Expected to be a solid or high-

boiling liquid at room

temperature.

Inferred

Boiling Point (Analog)
200-205 °C (for 3-

Nitrobenzotrifluoride)
[2]

Density (Analog)
1.436 g/mL at 25 °C (for 3-

Nitrobenzotrifluoride)

Solubility
Insoluble in water.[3] Soluble in

organic solvents.
Inferred

Section 2: Hazard Identification and Toxicological
Profile
Based on its structural components, 4-Methylsulfonyl-3-nitrobenzotrifluoride is presumed to

be a hazardous substance. The trifluoromethyl group enhances the molecule's lipophilicity and

metabolic stability, while the nitroaromatic system is associated with significant toxicity.

GHS Hazard Classification (Anticipated)
The following classification is a composite derived from the analysis of structural analogs.[2][4]

[5][6] Researchers must handle the compound as if it possesses all these hazards until specific
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data becomes available.

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3/4
H301/H302: Toxic or Harmful if

swallowed

Acute Toxicity, Dermal Category 3/4
H311/H312: Toxic or Harmful

in contact with skin

Acute Toxicity, Inhalation Category 1/2/3
H330/H331: Fatal or Toxic if

inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Toxicological Rationale and Routes of Exposure
Inhalation: This is the most critical route of exposure. Analogs are rated as toxic to fatal upon

inhalation.[6][7] The volatility of similar compounds suggests that vapors or aerosols can be

readily generated, posing a significant risk, especially in poorly ventilated areas.

Skin Contact: The compound is expected to be readily absorbed through the skin, leading to

systemic toxicity.[8] It is also classified as a skin irritant, causing redness and inflammation

upon contact.

Eye Contact: Direct contact will cause serious irritation, potentially leading to significant eye

damage.[6]

Ingestion: Ingestion is expected to be harmful or toxic, with symptoms including nausea,

vomiting, and potential for systemic poisoning.[2][8]
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Section 3: Exposure Control and Personal
Protection
A multi-layered approach, prioritizing engineering controls over personal protective equipment

(PPE), is essential for safety.

Engineering Controls: The First Line of Defense
The primary objective is to prevent the chemical from entering the laboratory atmosphere.

Chemical Fume Hood: All handling of 4-Methylsulfonyl-3-nitrobenzotrifluoride, including

weighing, transferring, and preparing solutions, must be conducted inside a certified

chemical fume hood.[8][9]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[9]

Safety Infrastructure: An eyewash station and an emergency safety shower must be readily

accessible and tested regularly.[5][10]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
PPE is required for all personnel handling the substance, even within a fume hood.
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Protection Type Specification Rationale

Eye & Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes to

the eyes and face, which can

cause serious irritation and

damage.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact, a

primary route of exposure and

irritation.[9] Always inspect

gloves before use and consult

the manufacturer's permeation

data.

Skin & Body Protection

A lab coat, fully buttoned, with

long sleeves. Consider a

chemical-resistant apron for

larger quantities.[9]

Prevents accidental skin

contact on arms and body.

Contaminated clothing must be

removed immediately.[11]

Respiratory Protection

Not typically required if work is

performed correctly within a

fume hood. For spills or

inadequate ventilation, a

NIOSH-approved respirator

with organic vapor cartridges is

necessary.[6][9]

Protects against inhalation of

toxic vapors or aerosols, the

most severe exposure route.

Section 4: Safe Handling, Storage, and Stability
Proper laboratory practice is crucial to prevent accidents.

Precautions for Safe Handling:

Avoid all contact with skin, eyes, and clothing.[10]

Do not breathe vapors or mists.[10]

Wash hands thoroughly with soap and water after handling and before leaving the lab.
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Keep the compound away from sources of ignition, as related compounds can be

combustible.[2][9]

Conditions for Safe Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.[9]

Store away from incompatible materials.

Incompatible Materials:

Strong Oxidizing Agents: Can cause vigorous or explosive reactions.

Strong Bases and Reducing Agents: May lead to decomposition or violent reactions.[5]

Section 5: Emergency Procedures and First Aid
Immediate and correct action is vital in the event of an exposure or spill. All laboratory

personnel must be familiar with these protocols.
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Identify Exposure Route

Immediate Actions

Chemical Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing.
Flush skin with water for 15+ minutes.

Flush eyes with water for 15+ minutes,
 holding eyelids open.

Rinse mouth with water.
DO NOT induce vomiting.

Seek IMMEDIATE
Medical Attention

Inform medical staff
of substance.

Inform medical staff
of substance.

Inform medical staff
of substance.

Inform medical staff
of substance.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-nitrobenzotrifluoride
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-3-nitrobenzotrifluoride
https://www.fishersci.com/store/msds?partNumber=AC199260050&productDescription=4-NITROBENZOTRIFLUORIDE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_98-46-4.html
https://www.chemicalbook.com/msds/3-nitrobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/60317.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL15766&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC109700100&countryCode=US&language=en
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec3
https://www.benchchem.com/product/b1301134/docs#a-note-on-approach-synthesizing-safety-data-from-structural-analogs
https://www.benchchem.com/product/b1301134/docs#a-note-on-approach-synthesizing-safety-data-from-structural-analogs
https://www.benchchem.com/product/b1301134/docs#a-note-on-approach-synthesizing-safety-data-from-structural-analogs
https://www.benchchem.com/product/b1301134/docs#a-note-on-approach-synthesizing-safety-data-from-structural-analogs
https://www.benchchem.com/product/b1301134?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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